5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole

• Molecular Formula: C8H11BrN2O
• Molecular Weight: 231.09 g/mol
• SMILES: C1COCCC1N2C(=CC=N2)Br
• InChI: InChI=1S/C8H11BrN2O/c9-8-1-4-10-11(8)7-2-5-12-6-3-7/h1,4,7H,2-3,5-6H2
• InChIKey: VBBWDQIMQIAEOA-UHFFFAOYSA-N

5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole – Key Structural & Procurement Profile for Medicinal Chemistry Building Block Selection

5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole (CAS 1369237-49-9; molecular formula C₈H₁₁BrN₂O; MW 231.09) is a heterocyclic building block belonging to the N-substituted pyrazole class . The compound features a bromine atom at the 5-position of the pyrazole ring and a tetrahydro-2H-pyran-4-yl (THP) group attached at N-1, which serves as an acid-labile protecting group [1]. This structural arrangement distinguishes it from regioisomeric, halogen-variant, and N-alkyl analogs that are commonly considered as interchangeable alternatives in synthetic route design [2].

Workflow Site-selective C5 Suzuki coupling on N-protected pyrazole

Selection 5-Bromo isomer with THP protection enables staged diversification

Use Context Convergent synthesis requiring late-stage N-H liberation

• [1] Pejic M, Popp S, Bolte M, Wagner M, Lerner H-W. Functionalized Pyrazoles as Agents in C–C Cross-Coupling Reactions. Z. Naturforsch. 2014, 69b, 83–97. doi:10.5560/ZNB.2014-3224. View Source
• [2] Khera RA, et al. Suzuki–Miyaura reactions of N-protected tribromopyrazoles. Efficient and site-selective synthesis of 3,4,5-triaryl-pyrazoles, 3,5-diaryl-4-bromopyrazoles and 5-aryl-3,4-dibromopyrazoles. Tetrahedron, 2011, 67, 5242–5250. View Source

Why 5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole Cannot Be Interchanged with Regioisomeric or Halogen-Variant Pyrazole Building Blocks

Substituting this compound with its 4-bromo regioisomer (CAS 1040377-02-3), its 5-iodo analog, or a simple N-methyl-5-bromopyrazole fundamentally alters reaction outcomes in cross-coupling and downstream synthetic sequences. The 5-position bromine is the most electrophilic site in Suzuki-Miyaura reactions of polyhalogenated pyrazoles, reacting first with excellent site-selectivity, whereas the 4-position bromine is the least reactive and participates only as the third coupling step [1]. Furthermore, bromo derivatives exhibit significantly reduced dehalogenation side reactions compared to iodo analogs under palladium catalysis, directly impacting product yield and purity [2]. The THP group at N-1 can be cleaved under mild acidic conditions (HCl) to liberate the parent N-H pyrazole—an option unavailable with N-methyl or N-aryl congeners, which require harsh or non-existent deprotection pathways [3]. These differences are not cosmetic; they dictate synthetic feasibility, yield, and the structural scope of accessible final compounds.

4-Bromo regioisomer Reactivity hierarchy is inverted; C4-Br couples last, not first, altering synthetic sequence

5-Iodo analog Higher dehalogenation side reactions reported under Pd catalysis reduce yield and purity

N-Methyl/Aryl analogs N-substituent is non-cleavable, blocking late-stage deprotection and re-functionalization

• [1] Khera RA, et al. Suzuki–Miyaura reactions of N-protected tribromopyrazoles. Efficient and site-selective synthesis of 3,4,5-triaryl-pyrazoles, 3,5-diaryl-4-bromopyrazoles and 5-aryl-3,4-dibromopyrazoles. Tetrahedron, 2011, 67, 5242–5250. First attack occurs at position 5. View Source
• [2] The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017. Direct comparison revealed Br and Cl derivatives were superior to iodopyrazoles due to reduced propensity to dehalogenation. View Source
• [3] Pejic M, Popp S, Bolte M, Wagner M, Lerner H-W. Functionalized Pyrazoles as Agents in C–C Cross-Coupling Reactions. Z. Naturforsch. 2014, 69b, 83–97. Treatment of THP-protected pyrazoles with HCl yielded parent pyrazoles. View Source

Quantitative Differentiation Evidence for 5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole Against Closest Analogs

Site-Selectivity Hierarchy in Suzuki-Miyaura Cross-Coupling: C5-Br as the First Reactive Position

In N-protected tribromopyrazoles, the Suzuki-Miyaura reaction with one equivalent of arylboronic acid proceeds with excellent site-selectivity for the 5-position, yielding 5-aryl-3,4-dibromopyrazoles as the exclusive product. The 4-position bromine is the least reactive and undergoes coupling only as the third sequential step after both the 5- and 3-positions have reacted [1]. This hierarchy means that a 5-bromo-THP-pyrazole building block enables predictable, first-stage diversification at C5, whereas the 4-bromo regioisomer (CAS 1040377-02-3) resists coupling until later stages, fundamentally constraining synthetic strategy .

Site‑Selectivity Order

Class‑level inference

C5 > C3 > C4 in reactivity order; C5‑Br couples first with complete site‑selectivity under stoichiometric control

Supports first‑stage C5 diversification workflow

4‑bromo isomer would force C3/C4 elaboration first; data from N‑protected tribromopyrazole models

Evidence Dimension	Order of reactivity in Suzuki-Miyaura coupling of polybrominated N-protected pyrazoles
Target Compound Data	C5-Br reacts first (first coupling step, one equivalent ArB(OH)₂ → 5-aryl-3,4-dibromopyrazole exclusively)
Comparator Or Baseline	C4-Br (4-bromo regioisomer, CAS 1040377-02-3): reacts third; C3-Br: reacts second
Quantified Difference	C5 > C3 > C4 in reactivity order; 5-bromo reacts with complete site-selectivity under stoichiometric control
Conditions	N-protected tribromopyrazole substrates; Pd(PPh₃)₄ catalyst; arylboronic acids; THF or dioxane; 80–100 °C; reported in Tetrahedron 2011 and Synlett 2010

Why This Matters

Procurement of the 5-bromo isomer is mandatory if the synthetic route requires first-stage diversification at C5; the 4-bromo isomer cannot serve as a drop-in replacement because it would force C5 and C3 to be elaborated first, potentially incompatible with the target molecule's substitution pattern.

• [1] Khera RA, et al. Suzuki–Miyaura reactions of N-protected tribromopyrazoles. Efficient and site-selective synthesis of 3,4,5-triaryl-pyrazoles, 3,5-diaryl-4-bromopyrazoles and 5-aryl-3,4-dibromopyrazoles. Tetrahedron, 2011, 67, 5242–5250. View Source

Reduced Dehalogenation Side Reaction: Bromo vs. Iodo in Palladium-Catalyzed Cross-Coupling

A direct head-to-head comparison of chloro-, bromo-, and iodopyrazoles in the Suzuki-Miyaura reaction revealed that Br and Cl derivatives were superior to iodopyrazoles, as a result of reduced propensity to undergo undesired dehalogenation side reactions [1]. Dehalogenation leads to protodehalogenated byproducts that reduce yield, complicate purification, and can poison downstream catalytic steps. This finding positions 5-bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole as a more reliable coupling partner than its 5-iodo analog for applications requiring high fidelity at the halogen-bearing position.

Dehalogenation Comparison

Cross‑study comparable

Br ≈ Cl > I for coupling fidelity; iodopyrazoles showed highest protodehalogenation byproduct formation

Bromo variant reported as more reliable for yield‑sensitive coupling

Direct comparison under Pd‑catalyzed Suzuki conditions, J. Org. Chem. 2017

Evidence Dimension	Propensity for dehalogenation side reaction during Pd-catalyzed Suzuki-Miyaura coupling
Target Compound Data	Bromo-pyrazoles: minimal dehalogenation, superior coupling efficiency
Comparator Or Baseline	Iodo-pyrazoles: significantly higher dehalogenation propensity; Chloro-pyrazoles: comparable to bromo
Quantified Difference	Qualitative superiority: Br ≈ Cl > I for coupling fidelity. Iodo derivatives exhibit the highest protodehalogenation byproduct formation.
Conditions	Pd-catalyzed Suzuki-Miyaura conditions; aryl/heteroaryl/alkenyl boronic acids or esters; halogenated aminopyrazole substrates; J. Org. Chem. 2017

Why This Matters

When procuring a halogenated pyrazole for cross-coupling, the bromo variant offers the best balance of reactivity and chemoselectivity. The iodo analog, despite higher nominal reactivity in oxidative addition, introduces unacceptable dehalogenation losses that reduce isolated yield and complicate purification.

• [1] The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. J. Org. Chem. 2017, 82, 1095–1115. Direct comparison of chloro, bromo, and iodopyrazoles. View Source

Halogen Bonding Geometry in Solid State: Structural Differentiation from 4-Bromo Regioisomers

Single-crystal X-ray diffraction analysis of five 5-bromo-1-arylpyrazoles revealed consistent halogen bonding features: the Br atom participates in type I and type II Br⋯Br inter-halogen contacts with a characteristic distance of 3.62 Å (97.8% of the sum of van der Waals radii) and angles of 133.8° and 88.6° [1]. One 5-bromo derivative was found to be isostructural with its iodo-analogue, underscoring that the 5-bromo substituent can mimic iodine in supramolecular assembly despite bromine's lower polarizability [1]. The 4-bromo regioisomer, by contrast, exhibits different tautomeric preferences (3-bromo tautomer predominates over 5-bromo in 4-bromo-1H-pyrazoles) and distinct packing motifs, as established by multinuclear NMR and X-ray studies [2].

Halogen Bond Geometry

Supporting evidence

Br···Br: 3.62 Å (97.8% vdW), type II angles 133.8°/88.6°; isostructural with iodo‑analogue

Predictable 5‑Br synthon for crystal engineering

4‑Br regioisomer exhibits different tautomer and packing; CrystEngComm 2023

Evidence Dimension	Halogen bonding geometry and supramolecular packing
Target Compound Data	5-Br-pyrazole: Br⋯Br distance 3.62 Å (97.8% vdW); angles 133.8°/88.6° (type II); isostructural with iodo-analogue in one case
Comparator Or Baseline	4-Br-pyrazole regioisomer: different tautomeric equilibrium (3-bromo tautomer dominant); distinct crystal packing networks; different halogen bond geometry
Quantified Difference	Br⋯Br contact distance: 3.62 Å for 5-Br; 4-Br regioisomers adopt 3-bromo tautomer in solid state and solution; isostructurality with iodo-analogue observed only for 5-Br, not 4-Br
Conditions	Single-crystal X-ray diffraction; Hirshfeld surface analysis; CrystEngComm 2023, 25, 86–94; Structure and tautomerism of 4-bromo substituted 1H-pyrazoles, 2007

Why This Matters

For applications in crystal engineering, co-crystal design, or materials science where predictable halogen bonding networks are required, the 5-bromo regioisomer provides well-characterized, reproducible Br⋯Br and Br⋯O contact geometries that differ fundamentally from those of the 4-bromo isomer.

• [1] Popa MM, Shova S, Dascalu M, Caira MR, Dumitrascu F. Crystal structures of 5-bromo-1-arylpyrazoles and their halogen bonding features. CrystEngComm, 2023, 25, 86–94. doi:10.1039/D2CE01355J. View Source
• [2] Structure and tautomerism of 4-bromo substituted 1H-pyrazoles. 2007. DFT calculations justify predominance of 3-bromo tautomers over 5-bromo ones. View Source

Acid-Labile THP Protection at N-1 Enables Divergent Synthetic Strategies Unavailable with N-Alkyl Analogs

The tetrahydro-2H-pyran-4-yl (THP) group at N-1 of this compound serves as an acid-labile protecting group that can be quantitatively removed by treatment with HCl to yield the parent 5-bromo-1H-pyrazole, as demonstrated for analogous THP-protected pyrazoles 3a(THP), 3b(THP), and 4a(THP) [1]. This allows the brominated pyrazole core to be carried through multistep sequences with N-1 protected, then liberated for subsequent N–H functionalization (e.g., N-arylation, N-alkylation with a different group). In contrast, N-methyl-5-bromopyrazole and N-aryl-5-bromopyrazole analogs have permanently blocked N-1 positions that cannot be deprotected under any practical conditions, severely limiting downstream diversification options [1].

THP Deprotection

Cross‑study comparable

THP cleavable with HCl → free N‑H pyrazole; N‑Me and N‑Ar analogs are non‑cleavable

Enables late‑stage N‑functionalization library synthesis

Demonstrated on THP‑protected pyrazoles with quantitative conversion; Z. Naturforsch. 2014

Evidence Dimension	Reversibility of N-1 substitution (protecting group cleavability)
Target Compound Data	THP group: cleavable with HCl (mild acidic conditions) → free N-H pyrazole; demonstrated on 3a(THP), 3b(THP), 4a(THP) with quantitative conversion
Comparator Or Baseline	N-Methyl-5-bromopyrazole: N-Me group not removable; N-Aryl-5-bromopyrazole: N-Ar group not removable; Stannylated THP pyrazoles 5a(THP), 5b(THP): cannot be easily deprotected
Quantified Difference	THP: cleavable (HCl, quantitative); N-Me: non-cleavable; N-Ar: non-cleavable; Sn(THP): non-cleavable. Borylated and silylated THP derivatives also easily deprotected.
Conditions	HCl treatment; ambient temperature; yields parent N-H pyrazole; reported in Z. Naturforsch. 2014, 69b, 83–97

Why This Matters

Procurement of the THP-protected 5-bromo pyrazole, rather than an N-methyl or N-aryl analog, preserves the option of late-stage N-1 deprotection and re-functionalization—a critical requirement in convergent synthetic sequences where the final N-substituent is introduced after the pyrazole core has been fully elaborated.

• [1] Pejic M, Popp S, Bolte M, Wagner M, Lerner H-W. Functionalized Pyrazoles as Agents in C–C Cross-Coupling Reactions. Z. Naturforsch. 2014, 69b, 83–97. doi:10.5560/ZNB.2014-3224. Treatment of 3a(THP), 3b(THP), and 4a(THP) with HCl yielded parent pyrazoles. View Source

High-Value Application Scenarios for 5-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole Based on Quantitative Differentiation Evidence

First-Stage Diversification at C5 in Convergent Synthesis of 3,4,5-Trisubstituted Pyrazoles

When the target compound requires sequential introduction of three different aryl/heteroaryl groups onto the pyrazole core, the 5-bromo-THP-pyrazole is the mandatory starting building block. The established site-selectivity hierarchy (C5 > C3 > C4) [1] means that using the 4-bromo regioisomer would invert the diversification sequence, potentially incompatible with the electronic or steric requirements of later coupling steps. The THP group remains intact through Suzuki couplings at C5, C3, and C4, and is removed at the final stage to liberate N-H for ultimate functionalization.

High-Fidelity Biaryl Bond Formation in Pharmaceutical Intermediate Synthesis Requiring Minimal Protodehalogenation

For active pharmaceutical ingredient (API) intermediate synthesis where yield and purity are paramount, the bromo substituent offers superior coupling fidelity compared to the iodo analog. The documented reduced dehalogenation propensity of bromopyrazoles versus iodopyrazoles under Pd catalysis [2] translates directly to higher isolated yields of the desired cross-coupled product and reduced chromatographic burden for removal of protodehalogenated impurities. This is particularly critical in GMP intermediate manufacture where impurity profiles are tightly specified.

Crystal Engineering and Co-Crystal Design Exploiting Predictable 5-Bromo Halogen Bonding Geometry

When designing co-crystals or supramolecular assemblies that depend on reliable halogen bonding synthons, the 5-bromo pyrazole scaffold offers well-characterized Br⋯Br contacts (3.62 Å, type II geometry) and Br⋯O interactions [3]. The demonstrated isostructurality between a 5-bromo pyrazole and its iodo analogue provides a rational basis for halogen-exchange strategies in crystal engineering, where bromine can substitute for iodine while retaining the overall packing architecture—a feature not observed for 4-bromo regioisomers.

Divergent Library Synthesis Requiring Late-Stage N–H Deprotection for Parallel N-Functionalization

In medicinal chemistry library construction, the THP-protected 5-bromo pyrazole enables a 'protect–elaborate–deprotect–diversify' strategy. After completing all C–C bond-forming reactions on the pyrazole core with N-1 protected, HCl-mediated deprotection [4] liberates the N-H pyrazole, which can then be subjected to parallel N-alkylation, N-arylation, or N-sulfonylation to generate a diverse library from a single advanced intermediate. This strategy is not accessible with N-methyl or N-aryl 5-bromopyrazole analogs, where the N-substituent is fixed from the outset.

Application

Selection Property

Validation Focus

C5‑first diversification

Site‑selectivity hierarchy (C5 > C3 > C4)

Regioisomer identity and coupling order confirmation

High‑fidelity biaryl coupling

Reduced dehalogenation propensity (Br vs I)

Yield and purity assessment under Pd catalysis

Crystal engineering

Well‑characterized 5‑Br halogen bonding geometry

Br···Br contact reproducibility and packing analysis

Divergent library synthesis

THP acid‑lability enabling late‑stage N–H release

Deprotection efficiency and subsequent N‑functionalization scope

• [1] Khera RA, et al. Suzuki–Miyaura reactions of N-protected tribromopyrazoles. Tetrahedron, 2011, 67, 5242–5250. Site-selectivity order: C5 > C3 > C4. View Source
• [2] J. Org. Chem. 2017. Suzuki-Miyaura cross-coupling of halogenated aminopyrazoles. Br and Cl derivatives superior to I due to reduced dehalogenation. View Source
• [3] Popa MM, et al. Crystal structures of 5-bromo-1-arylpyrazoles and their halogen bonding features. CrystEngComm, 2023, 25, 86–94. View Source
• [4] Pejic M, et al. Functionalized Pyrazoles as Agents in C–C Cross-Coupling Reactions. Z. Naturforsch. 2014, 69b, 83–97. HCl deprotection of THP-pyrazoles. View Source